
hazards and handling of 4-Bromo-2-fluoroaniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Bromo-2-fluoroaniline

Cat. No.: B1266173 Get Quote

An In-depth Technical Guide to the Hazards and Handling of 4-Bromo-2-fluoroaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-Bromo-2-
fluoroaniline (CAS No. 367-24-8), a chemical intermediate commonly used in pharmaceutical

and agrochemical research. Adherence to these guidelines is crucial for ensuring laboratory

safety and minimizing health and environmental risks.

Chemical and Physical Properties
4-Bromo-2-fluoroaniline is a solid, white to off-white crystalline powder.[1] Its key physical and

chemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C6H5BrFN [2]

Molecular Weight 190.01 g/mol [2]

CAS Number 367-24-8 [2]

Appearance
White to Almost white powder

to crystal
[3]

Melting Point 40 - 42 °C [2]

Boiling Point 103-108 °C (13 mmHg) [2]

Flash Point 104 °C (closed cup) [2]

Density 0.982 g/mL at 25 °C [4]

Solubility No data available [2]

Purity ≥ 98.0% [1][3]

Hazard Identification and Classification
4-Bromo-2-fluoroaniline is classified as a hazardous substance. The GHS hazard statements

and precautionary statements are summarized below.

GHS Hazard Classification:

Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity – single exposure

(Respiratory system)
Category 3
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GHS Label Elements:

Signal Word: Warning[5]

Hazard Pictograms:

Exclamation Mark (GHS07)

Hazard Statements:

H302: Harmful if swallowed.[2]

H312: Harmful in contact with skin.[2]

H315: Causes skin irritation.[2][5]

H319: Causes serious eye irritation.[2][5]

H332: Harmful if inhaled.

H335: May cause respiratory irritation.[2][5]

Precautionary Statements:

Prevention: P261, P264, P270, P271, P280[6]

Response: P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313,

P337+P313, P362+P364[6]

Storage: P403+P233, P405[5]

Disposal: P501[5]

Toxicological and Health Hazard Information
The primary routes of exposure are inhalation, ingestion, and skin contact. The toxicological

properties of 4-Bromo-2-fluoroaniline have not been fully investigated.[6]

Acute Effects:
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Inhalation: Harmful if inhaled. May cause respiratory irritation.[2][6] Symptoms may include

coughing, shortness of breath, and irritation of the nose and throat.

Skin Contact: Harmful in contact with skin. Causes skin irritation, which may manifest as

redness, itching, and pain.[2][6]

Eye Contact: Causes serious eye irritation, leading to redness, tearing, and pain.[2][6]

Ingestion: Harmful if swallowed.[2][6] May cause nausea, vomiting, and abdominal pain.

Chronic Effects:

No specific data on the chronic effects of 4-Bromo-2-fluoroaniline are available. However,

many aniline derivatives are known to have long-term health effects.

Carcinogenicity:

This product is not classified as a carcinogen by IARC, NTP, or OSHA.[4]

Experimental Protocols and Handling Procedures
Strict adherence to the following protocols is mandatory when handling 4-Bromo-2-
fluoroaniline.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before starting any experiment.

The following PPE is required:

Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[6]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) that have been

inspected prior to use.[7]
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Clothing: Wear a lab coat, and for larger quantities or risk of splashing, wear impervious

clothing to prevent skin exposure.[6][7]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[6] A full-face respirator may be required in some situations.[7]

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the solid powder or creating solutions.[2][8]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[6]

Safe Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.[8][9]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5][6]

Avoid formation of dust and aerosols.[2][8]

Wash hands thoroughly after handling.[5][6]

Do not eat, drink, or smoke in the laboratory.[6]

Storage:

Store in a cool, dry, and well-ventilated place.[2][8]

Keep the container tightly closed.[5][8]

Store locked up.[5][6]

This material is reported to be air-sensitive; consider storing under an inert atmosphere.[1]

[3]
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Incompatible Materials: Strong oxidizing agents, acids, and acid chlorides.[6][9]

First Aid Measures
In case of exposure, follow these first aid procedures immediately:

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[5][6]

Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of water

and soap for at least 15 minutes. Seek medical attention if skin irritation occurs or if you feel

unwell.[5][6]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical

attention.[5][6]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth

to an unconscious person. Call a poison center or doctor/physician if you feel unwell.[5][6]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment. Ensure adequate ventilation. Avoid breathing dust and contact with the

substance.[2][6]

Environmental Precautions: Prevent the product from entering drains.[2]

Methods for Cleaning Up:

For small spills, sweep up the solid material, avoiding dust generation, and place it in a

suitable, closed container for disposal.[2][6]

For larger spills, cover with an inert absorbent material and collect for disposal.[10]

Fire-Fighting Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA10228&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-254168.pdf
https://www.echemi.com/sds/2-bromo-4-fluoroaniline-pid_Seven5337.html
https://www.fishersci.com/store/msds?partNumber=AAA10228&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/2-bromo-4-fluoroaniline-pid_Seven5337.html
https://www.fishersci.com/store/msds?partNumber=AAA10228&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/2-bromo-4-fluoroaniline-pid_Seven5337.html
https://www.fishersci.com/store/msds?partNumber=AAA10228&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/2-bromo-4-fluoroaniline-pid_Seven5337.html
https://www.fishersci.com/store/msds?partNumber=AAA10228&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-bromo-2-fluoroaniline.htm
https://www.fishersci.com/store/msds?partNumber=AAA10228&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-bromo-2-fluoroaniline.htm
https://www.chemicalbook.com/msds/4-bromo-2-fluoroaniline.htm
https://www.fishersci.com/store/msds?partNumber=AAA10228&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC303310050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

Hazardous Combustion Products: Carbon oxides, nitrogen oxides (NOx), hydrogen bromide

gas, and hydrogen fluoride.[2]

Special Protective Equipment: Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective gear.[2][6]

Disposal Considerations
Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[5][6] Chemical waste generators must determine whether a discarded

chemical is classified as a hazardous waste.[6]

Visualizations
Safe Handling Workflow
The following diagram outlines the essential steps for the safe handling of 4-Bromo-2-
fluoroaniline in a laboratory setting.

Preparation Handling Cleanup & Disposal

Conduct Risk Assessment Don Personal Protective Equipment Verify Engineering Controls (Fume Hood, Eyewash) Weigh in Fume HoodProceed if safe Prepare Solution in Fume Hood Perform Reaction in Closed System Decontaminate Glassware & SurfacesAfter Experiment Dispose of Waste in Labeled Container Remove PPE Correctly Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Bromo-2-fluoroaniline.

General Experimental Workflow for a Hazardous
Substance
This diagram illustrates a typical workflow for utilizing a hazardous chemical like 4-Bromo-2-
fluoroaniline in a research experiment.
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Planning Phase

Execution Phase

Analysis & Documentation

Literature Review & Protocol Design

Hazard Analysis & Safety Plan

Procure Materials & Reagents

Reagent Preparation (in fume hood)

Reaction Setup & Monitoring

Reaction Work-up & Quenching

Product Purification (e.g., Chromatography)

Product Characterization (NMR, MS, etc.)

Data Analysis & Interpretation

Record Keeping in Lab Notebook

Click to download full resolution via product page

Caption: A generalized experimental workflow using hazardous chemicals.
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Hypothetical Signaling Pathway Investigation
In drug development, aniline derivatives are often investigated for their potential to modulate

cellular signaling pathways. The following diagram illustrates a hypothetical workflow for

assessing the impact of a compound like 4-Bromo-2-fluoroaniline on a generic kinase

signaling pathway.

Cellular Treatment

Hypothetical Kinase Pathway

Downstream Analysis

Culture Target Cell Line

Treat Cells with 4-Bromo-2-fluoroaniline Derivative

Kinase A

Potential Inhibition

Western Blot for Phosphorylated Kinase B qPCR for Target Gene Expression Phenotypic Assay (e.g., Proliferation, Apoptosis)

Receptor

Kinase B

Transcription Factor
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Caption: Investigating the effect of a novel compound on a signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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